Cas no 897948-81-1 (Benzoic acid, 3-methoxy-5-(3-methoxypropoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-methoxy-5-(3-methoxypropoxy)-, methyl ester
• CAS No: 897948-81-1
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 588968
• PubChem ID: 59817706
• Update Time: 2025-04-19

Benzoic acid, 3-methoxy-5-(3-methoxypropoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-5-(3-methoxypropoxy)-, methyl ester
• methyl 3-methoxy-5-(3-methoxypropoxy)benzoate
• PXQJALHUUZYJGD-UHFFFAOYSA-N
• 3-methoxy-5-(3-methoxy-propoxy)-benzoic acid methyl ester
• DTXSID30733071
• 897948-81-1
• SCHEMBL89596

• Inchi： 1S/C13H18O5/c1-15-5-4-6-18-12-8-10(13(14)17-3)7-11(9-12)16-2/h7-9H,4-6H2,1-3H3
• InChI Key： PXQJALHUUZYJGD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C(=O)OC)C=1)OC)CCCOC

Computed Properties

• Exact Mass: 254.11542367g/mol
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų